Cas no 94152-62-2 (17-ketotrilostane)

• Product Name: 17-ketotrilostane
• CAS No: 94152-62-2
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 1000665
• PubChem ID: 21122657
• Update Time: 2025-04-20

17-ketotrilostane Chemical and Physical Properties

Names and Identifiers

• 17-ketotrilostane
• Androst-2-ene-2-carbonitrile, 4,5-epoxy-3-hydroxy-17-oxo-, (4alpha,5alpha)-
• Ketotrilostane
• 17-Deoxy-17-oxotrilostane
• 94152-62-2

• Inchi： 1S/C20H25NO3/c1-18-7-6-14-12(13(18)3-4-15(18)22)5-8-20-17(24-20)16(23)11(10-21)9-19(14,20)2/h12-14,17,23H,3-9H2,1-2H3/t12-,13-,14-,17+,18-,19+,20+/m0/s1
• InChI Key： GGERVOWULWKCTQ-SXFTZYMTSA-N
• SMILES： O1[C@@H]2C(=C(C#N)C[C@]3(C)[C@H]4CC[C@]5(C)C(CC[C@H]5[C@@H]4CC[C@]132)=O)O

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids